Cas no 51672-22-1 (Propanoic acid,2,2-dimethyl-, 2-[(methylamino)thioxomethyl]hydrazide)

Propanoic acid,2,2-dimethyl-, 2-[(methylamino)thioxomethyl]hydrazide structure
51672-22-1 structure
Product Name:Propanoic acid,2,2-dimethyl-, 2-[(methylamino)thioxomethyl]hydrazide
CAS No:51672-22-1
MF:C7H15N3OS
MW:189.27849984169
CID:371958
PubChem ID:3034714
Update Time:2025-04-19

Propanoic acid,2,2-dimethyl-, 2-[(methylamino)thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2-dimethyl-, 2-[(methylamino)thioxomethyl]hydrazide
    • 1-(2,2-dimethylpropanoylamino)-3-methylthiourea
    • 2,2-dimethyl-2'-[(methylamino)thioxomethyl]propionohydrazide
    • 1-Pivaloyl-4-methylthiosemicarbazide
    • 2-(2,2-dimethylpropanoyl)-N-methylhydrazinecarbothioamide
    • 2,2-Dimethyl-2'-((methylamino)thioxomethyl)propionohydrazide
    • Pivalic acid 2-((methylamino)thioxomethyl hydrazide)
    • Propanoic acid, 2,2-dimethyl-, 2-((methylamino)thioxomethyl)hydrazide
    • EINECS 257-342-0
    • Pivalic acid 2-[(methylamino)thioxomethyl hydrazide]
    • CHEMBL1935528
    • AKOS037490125
    • 51672-22-1
    • NS00032321
    • DTXSID0068658
    • SCHEMBL11575129
    • Inchi: 1S/C7H15N3OS/c1-7(2,3)5(11)9-10-6(12)8-4/h1-4H3,(H,9,11)(H2,8,10,12)
    • InChI Key: RBCVXENZZZVCFS-UHFFFAOYSA-N
    • SMILES: S=C(NC)NNC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 189.09375
  • Monoisotopic Mass: 189.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 53.16
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